Cas no 1369161-15-8 (2-1-(methoxymethyl)cyclopropylacetic acid)

• Product Name: 2-1-(methoxymethyl)cyclopropylacetic acid
• CAS No: 1369161-15-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD21246004
• CID: 4594169
• PubChem ID: 65496553
• Update Time: 2025-08-03

2-1-(methoxymethyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(methoxymethyl)cyclopropyl]acetic acid
• 2-1-(methoxymethyl)cyclopropylacetic acid

• MDL： MFCD21246004
• Inchi： 1S/C7H12O3/c1-10-5-7(2-3-7)4-6(8)9/h2-5H2,1H3,(H,8,9)
• InChI Key： NGVYBKMHZWOAIG-UHFFFAOYSA-N
• SMILES： O(C)CC1(CC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5

Additional information on 2-1-(methoxymethyl)cyclopropylacetic acid

2-1-(Methoxymethyl)cyclopropylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1369161-15-8, commonly referred to as 2-1-(methoxymethyl)cyclopropylacetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a methoxymethyl group and an acetic acid moiety. The cyclopropane ring, a three-membered carbon ring, is known for its high ring strain, which makes it highly reactive and a valuable component in various chemical reactions. The methoxymethyl group adds further complexity to the molecule, enhancing its potential for diverse applications.

Recent studies have highlighted the importance of 2-1-(methoxymethyl)cyclopropylacetic acid in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of drug discovery. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, making them potential candidates for treating chronic inflammatory diseases such as arthritis.

The synthesis of 2-1-(methoxymethyl)cyclopropylacetic acid involves a multi-step process that typically begins with the preparation of the cyclopropane ring. One common approach is the use of Simmons-Smith reaction, which allows for the formation of cyclopropane rings under controlled conditions. Subsequent steps involve functional group transformations to introduce the methoxymethyl and acetic acid groups. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability.

In terms of applications, 2-1-(methoxymethyl)cyclopropylacetic acid has found utility in several areas beyond pharmaceuticals. For example, it has been employed as an intermediate in the synthesis of agrochemicals, where its ability to modulate plant growth hormones has been exploited. Additionally, this compound has shown potential in materials science, particularly in the development of advanced polymers with tailored mechanical properties.

From an environmental perspective, researchers have been investigating the biodegradability and ecological impact of 2-1-(methoxymethyl)cyclopropylacetic acid. A 2023 study conducted by environmental chemists revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its persistence in aquatic ecosystems. This finding is crucial for ensuring the sustainable use of this compound in industrial applications.

Looking ahead, the future of 2-1-(methoxymethyl)cyclopropylacetic acid appears bright, with ongoing research focusing on expanding its applications and improving its synthesis pathways. Collaborative efforts between academic institutions and industry partners are expected to yield innovative solutions that leverage the unique properties of this compound. As our understanding of its chemical behavior deepens, so too does its potential to contribute to advancements across multiple disciplines.